8-Chloro-2-isopropyl-3-(3-(3-(methylsulfonyl)phenoxy)phenyl)imidazo[1,2-a]pyridine

• Molecular Formula: C23H21ClN2O3S
• Molecular Weight: 440.9 g/mol
• IUPAC Name: 8-chloro-3-[3-(3-methylsulfonylphenoxy)phenyl]-2-propan-2-ylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C23H21ClN2O3S/c1-15(2)21-22(26-12-6-11-20(24)23(26)25-21)16-7-4-8-17(13-16)29-18-9-5-10-19(14-18)30(3,27)28/h4-15H,1-3H3
• InChI Key: NKFDLBSCCAQKKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N2C=CC=C(C2=N1)Cl)C3=CC(=CC=C3)OC4=CC(=CC=C4)S(=O)(=O)C

Description

CHEMBL603956: is a bioactive molecule with drug-like properties.

• Unfortunately, specific details about its chemical structure or origin are not readily available in the public domain. it’s essential to note that ChEMBL603956 likely has specific biological activities or interactions.

Preparation Methods

• The synthetic routes and reaction conditions for CHEMBL603956 are not explicitly documented. Industrial production methods remain undisclosed.
• Researchers and pharmaceutical companies may have proprietary information regarding its synthesis, but such details are not publicly accessible.

Chemical Reactions Analysis

• Without specific data on CHEMBL603956, we can’t provide a comprehensive analysis of its chemical reactions.
• we can infer that it likely undergoes various reactions, including oxidation, reduction, substitution, and others typical of organic compounds.
• Common reagents and conditions would depend on its functional groups and intended modifications.

Scientific Research Applications

• Despite the lack of specific information, we can discuss potential research applications:

  Medicinal Chemistry: Investigating its potential as a drug candidate.

  Biological Studies: Assessing its effects on cellular processes.

  Pharmacology: Understanding its interactions with receptors or enzymes.

  Industry: Exploring its use in chemical processes or materials.

Mechanism of Action

• Again, we don’t have direct knowledge of CHEMBL603956’s mechanism of action.
• most bioactive compounds exert their effects by binding to specific molecular targets (e.g., receptors, enzymes) or modulating cellular pathways.
• Further research would be necessary to identify its precise targets and pathways.

Comparison with Similar Compounds

• Unfortunately, we lack information on similar compounds for a direct comparison.
• Researchers typically compare compounds based on structural features, biological activities, and safety profiles.